N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(4-iodophenyl)-2-[[5-[(4-methoxyphenyl)methyl]-1H-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C18H17IN4O2S/c1-25-15-8-2-12(3-9-15)10-16-21-18(23-22-16)26-11-17(24)20-14-6-4-13(19)5-7-14/h2-9H,10-11H2,1H3,(H,20,24)(H,21,22,23)
• InChI Key: GYIFTPIHMYGTNU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2=NC(=NN2)SCC(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C18H17IN4O2S
• Molecular Weight: 480.3 g/mol

Description

N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, also known as IMT, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. IMT belongs to the class of compounds known as thioacetamides, which are known to exhibit a variety of biological activities.

Mechanism of Action

The mechanism of action of N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the induction of apoptosis in cancer cells. N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell membranes.
Biochemical and Physiological Effects
N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been shown to exhibit a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, and to improve cognitive function in animal models of Alzheimer's disease. N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been shown to inhibit the growth of cancer cells and to induce apoptosis in these cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad range of biological activities, which makes it a useful tool for studying a variety of biological processes. However, one of the limitations of using N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is its relatively low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are many potential future directions for research on N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is the development of more efficient synthesis methods for N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, which could make it more widely available for scientific research. Another area of interest is the development of new applications for N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide, such as its use in the treatment of other neurodegenerative disorders or in the development of new anticancer drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide and its potential side effects.

Scientific Research Applications

N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied extensively for its potential applications in the field of medicine. It has been shown to exhibit a variety of biological activities, including anticancer, antifungal, and antibacterial properties. N-(4-iodophenyl)-2-{[5-(4-methoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.